Cas no 1892523-65-7 (N,2-dimethyl-2,3-dihydro-1H-isoindol-5-amine)

• Product Name: N,2-dimethyl-2,3-dihydro-1H-isoindol-5-amine
• CAS No: 1892523-65-7
• MF: C₁₀H₁₄N₂
• MW: 162.231562137604
• MDL: MFCD34563111
• CID: 5616635
• PubChem ID: 90213055
• Update Time: 2025-07-25

N,2-dimethyl-2,3-dihydro-1H-isoindol-5-amine Chemical and Physical Properties

Names and Identifiers

• SCHEMBL15787910
• EN300-3174843
• 1892523-65-7
• N,2-dimethyl-2,3-dihydro-1H-isoindol-5-amine

• MDL： MFCD34563111
• Inchi： 1S/C10H14N2/c1-11-10-4-3-8-6-12(2)7-9(8)5-10/h3-5,11H,6-7H2,1-2H3
• InChI Key： CYDJPNCZZFIUBL-UHFFFAOYSA-N
• SMILES： N1(C)CC2C=CC(=CC=2C1)NC

Computed Properties

• Exact Mass: 162.115698455g/mol
• Monoisotopic Mass: 162.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 15.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Isoindoles and derivatives Isoindoles

Additional information on N,2-dimethyl-2,3-dihydro-1H-isoindol-5-amine

N,2-Dimethyl-2,3-Dihydro-1H-Isoindol-5-Amine: A Comprehensive Overview

N,2-Dimethyl-2,3-dihydro-1H-isoindol-5-amine, also known by its CAS Registry Number 1892523-65-7, is a chemical compound that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields. This compound belongs to the class of isoindole derivatives, which are known for their versatile chemical reactivity and biological activity. The molecule features a bicyclic structure with an isoindole core, substituted with methyl groups at the 2 and 5 positions. This substitution pattern not only influences its physical properties but also plays a crucial role in its chemical behavior and reactivity.

The synthesis of N,2-dimethyl-2,3-dihydro-1H-isoindol-5-amine has been extensively studied, with researchers exploring various synthetic pathways to optimize yield and purity. Recent advancements in catalytic methods and asymmetric synthesis have enabled the production of this compound with high enantiomeric excess, making it valuable for applications in chiral chemistry. The compound's ability to act as a ligand in transition metal-catalyzed reactions has further highlighted its importance in modern organic synthesis.

One of the most intriguing aspects of N,2-dimethyl-2,3-dihydro-1H-isoindol-5-amine is its role in medicinal chemistry. Studies have shown that this compound exhibits potential as a lead molecule for drug discovery, particularly in the development of anti-inflammatory and neuroprotective agents. Its ability to modulate cellular signaling pathways makes it a promising candidate for therapeutic interventions. Recent research has focused on understanding its mechanism of action at the molecular level, shedding light on its interactions with key proteins and enzymes.

In addition to its medicinal applications, N,2-dimethyl-2,3-dihydro-1H-isoindol-5-amine has found utility in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a building block for constructing advanced materials with tailored optical and electrical properties. The compound's ability to form stable complexes with metal ions has further expanded its scope in material design.

The environmental impact of N,2-dimethyl-2,3-dihydro-1H-isoindol-5-amine is another area of active research. Studies have been conducted to assess its biodegradability and toxicity profiles under various environmental conditions. These investigations are crucial for ensuring the sustainable use of this compound in industrial and pharmaceutical applications.

In conclusion, N,2-dimethyl-2,3-dihydro-H-isoinoldolamine (CAS No: 1892523657) stands out as a multifaceted compound with diverse applications across chemistry and materials science. Its unique structural features and reactivity make it an invaluable tool for researchers seeking innovative solutions in drug discovery and material design. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.